Cas no 389104-58-9 (9H-Fluoren-2-amine,1-butyl-)

9H-Fluoren-2-amine,1-butyl- structure
9H-Fluoren-2-amine,1-butyl- structure
Product Name:9H-Fluoren-2-amine,1-butyl-
CAS No:389104-58-9
MF:C17H19N
MW:237.339464426041
CID:323671
PubChem ID:24838185
Update Time:2025-04-19

9H-Fluoren-2-amine,1-butyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-2-amine,1-butyl-
    • 1-Butyl-2-aminofluorene
    • 1-(n)Butyl-2-aminofluorene
    • DTXSID501027993
    • 8YO9M9X8FI
    • 9H-Fluoren-2-amine, 1-butyl-
    • Fluorene, 1-butyl-2-amino-
    • CCRIS 8853
    • 1-BUTYL-9H-FLUOREN-2-AMINE
    • 389104-58-9
    • 1-n-butyl-2-aminofluorene
    • UNII-8YO9M9X8FI
    • Q27894507
    • Inchi: 1S/C17H19N/c1-2-3-7-15-16-11-12-6-4-5-8-13(12)14(16)9-10-17(15)18/h4-6,8-10H,2-3,7,11,18H2,1H3
    • InChI Key: RSBXQHUCWYJFCC-UHFFFAOYSA-N
    • SMILES: NC1=CC=C2C3C=CC=CC=3CC2=C1CCCC

Computed Properties

  • Exact Mass: 237.15187
  • Monoisotopic Mass: 237.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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